3,5(10)-triene-3,16-diol, (16.beta.)-Estra-1
3,5(10)-triene-3,16-diol, (16.beta.)-Estra-1
Estra-1,3,5(10)-triene-3,16beta-diol is a 3-hydroxy steroid that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 16. It is a 3-hydroxy steroid and a 16beta-hydroxy steroid. It derives from a hydride of an estrane.
Brand Name:
Vulcanchem
CAS No.:
1225-58-7
VCID:
VC0072058
InChI:
InChI=1S/C18H24O2/c1-18-7-6-15-14-5-3-12(19)8-11(14)2-4-16(15)17(18)9-13(20)10-18/h3,5,8,13,15-17,19-20H,2,4,6-7,9-10H2,1H3/t13-,15+,16+,17-,18+/m0/s1
SMILES:
CC12CCC3C(C1CC(C2)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H24O2
Molecular Weight:
272.4 g/mol
3,5(10)-triene-3,16-diol, (16.beta.)-Estra-1
CAS No.: 1225-58-7
Main Products
VCID: VC0072058
Molecular Formula: C18H24O2
Molecular Weight: 272.4 g/mol
CAS No. | 1225-58-7 |
---|---|
Product Name | 3,5(10)-triene-3,16-diol, (16.beta.)-Estra-1 |
Molecular Formula | C18H24O2 |
Molecular Weight | 272.4 g/mol |
IUPAC Name | (8S,9S,13R,14S,16S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16-diol |
Standard InChI | InChI=1S/C18H24O2/c1-18-7-6-15-14-5-3-12(19)8-11(14)2-4-16(15)17(18)9-13(20)10-18/h3,5,8,13,15-17,19-20H,2,4,6-7,9-10H2,1H3/t13-,15+,16+,17-,18+/m0/s1 |
Standard InChIKey | DVMAUGGKVWJBDV-IREHDKGXSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H](C2)O)CCC4=C3C=CC(=C4)O |
SMILES | CC12CCC3C(C1CC(C2)O)CCC4=C3C=CC(=C4)O |
Canonical SMILES | CC12CCC3C(C1CC(C2)O)CCC4=C3C=CC(=C4)O |
Description | Estra-1,3,5(10)-triene-3,16beta-diol is a 3-hydroxy steroid that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 16. It is a 3-hydroxy steroid and a 16beta-hydroxy steroid. It derives from a hydride of an estrane. |
Synonyms | 16alpha-estradiol 16beta-estradiol estradiol-16 estradiol-16, (16beta)-isomer estradiol-16alpha estradiol-16beta |
PubChem Compound | 240337 |
Last Modified | Nov 11 2021 |
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